Cas no 1794939-53-9 (({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate)

{[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate is a fluorinated aromatic compound featuring a carbamoyl methyl ester linkage, combining a trifluoromethylphenyl group with a difluorobenzoate moiety. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The presence of multiple fluorine atoms contributes to improved binding affinity and selectivity in target interactions. Its synthetic versatility allows for further functionalization, enabling applications in drug discovery and material science. The compound's stability under various conditions ensures reliable performance in experimental settings. Careful handling is recommended due to its reactive functional groups. Analytical characterization typically involves HPLC, NMR, and mass spectrometry for purity verification.
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate structure
1794939-53-9 structure
Product Name:({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
CAS No:1794939-53-9
MF:C17H12F5NO3
MW:373.274102210999
CID:5323781
Update Time:2025-08-05

({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • 2-oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2,4-difluorobenzoate
    • 2-oxo-2-{[2-(trifluoromethyl)benzyl]amino}ethyl 2,4-difluorobenzoate
    • STL195183
    • [2-oxo-2-[[2-(trifluoromethyl)phenyl]methylamino]ethyl] 2,4-difluorobenzoate
    • ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
    • Inchi: 1S/C17H12F5NO3/c18-11-5-6-12(14(19)7-11)16(25)26-9-15(24)23-8-10-3-1-2-4-13(10)17(20,21)22/h1-7H,8-9H2,(H,23,24)
    • InChI Key: SSLGSPHZODVGIP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1CNC(COC(C1C=CC(=CC=1F)F)=O)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 499
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55.4

({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6609-4085-2μmol
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
2μmol
$57.0 2023-09-07
Life Chemicals
F6609-4085-5μmol
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
5μmol
$63.0 2023-09-07
Life Chemicals
F6609-4085-10μmol
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
10μmol
$69.0 2023-09-07
Life Chemicals
F6609-4085-20μmol
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
20μmol
$79.0 2023-09-07
Life Chemicals
F6609-4085-1mg
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
1mg
$54.0 2023-09-07
Life Chemicals
F6609-4085-2mg
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
2mg
$59.0 2023-09-07
Life Chemicals
F6609-4085-3mg
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
3mg
$63.0 2023-09-07
Life Chemicals
F6609-4085-4mg
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
4mg
$66.0 2023-09-07
Life Chemicals
F6609-4085-5mg
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
5mg
$69.0 2023-09-07
Life Chemicals
F6609-4085-10mg
({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate
1794939-53-9
10mg
$79.0 2023-09-07

({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate Related Literature

Additional information on ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate

Introduction to ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate (CAS No: 1794939-53-9)

{[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate, identified by the CAS number 1794939-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a carbamoyl group and difluorobenzene moieties, which contribute to its unique chemical properties and potential biological activities. The incorporation of a trifluoromethyl group in its structure enhances its lipophilicity and metabolic stability, making it a valuable candidate for further exploration in drug discovery and development.

The structural framework of this compound consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, linked to a carbamoyl moiety that further extends with a methyl group. The presence of the trifluoromethyl group at the para position relative to the carbamoyl linkage introduces a significant electronic influence, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly relevant in the design of pharmacophores targeting various biological pathways.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The use of fluorine atoms can lead to improved solubility, bioavailability, and resistance to metabolic degradation. Specifically, the difluorobenzene core in {[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate has been explored in several medicinal chemistry campaigns for its ability to interact with biological targets in a manner distinct from unsubstituted benzenes. This has opened up new avenues for developing novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of {[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and selectivity. Additionally, the formation of the carbamoyl linkage necessitates careful control over reaction parameters to avoid unwanted byproducts. These synthetic challenges have driven innovation in catalytic systems and reaction optimization techniques, contributing to advancements in synthetic organic chemistry.

The potential biological activity of {[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate has been investigated through various computational and experimental approaches. Computational studies have suggested that the trifluoromethyl group may enhance binding interactions with specific enzymes or receptors due to its electron-withdrawing properties. Furthermore, the difluorobenzene moiety could contribute to favorable interactions through hydrophobic effects or dipole-dipole interactions. These predictions have been validated through experimental assays that demonstrate promising activity against certain biological targets.

In particular, recent research has focused on exploring the compound's potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. The structural features of {[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate make it an attractive candidate for designing molecules that can selectively inhibit aberrant kinase activity without affecting normal cellular processes. Preliminary results from in vitro studies indicate that derivatives of this compound exhibit inhibitory effects on specific kinases, warranting further investigation into their therapeutic potential.

The impact of fluorine substitution on the pharmacological properties of this compound has also been examined in detail. Fluoroaromatics are known for their ability to modulate drug metabolism and transport processes. For instance, fluorine atoms can influence passive diffusion across biological membranes by altering lipophilicity and polarizability. Additionally, fluorine substitution can affect binding kinetics by introducing steric or electronic changes that enhance receptor affinity. These effects have been systematically studied using high-throughput screening technologies and molecular modeling techniques.

The synthetic utility of {[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate extends beyond its direct application as a pharmacophore. It serves as a versatile building block for generating libraries of related compounds through functional group modifications or derivatization strategies. Such libraries are essential for identifying lead compounds that can be optimized further through structure-activity relationship (SAR) studies. The availability of this compound as a starting material has facilitated rapid exploration of novel chemical space, accelerating the drug discovery process.

The safety profile and handling guidelines for {[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate have been carefully evaluated based on its chemical properties. While it does not pose significant health hazards under normal conditions, standard laboratory practices should be followed when handling this compound to ensure safe usage. Proper storage conditions, including temperature control and inert atmosphere requirements if necessary, should be maintained to preserve its integrity. Additionally, personal protective equipment (PPE) such as gloves and safety goggles is recommended during handling procedures.

The future prospects for {[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2,4-difluorobenzoate are promising given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action through detailed biochemical studies and animal models. Furthermore, efforts are underway to develop more efficient synthetic routes that will reduce costs and improve scalability for industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd